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Available Technical Data on Methylene Urea

The following table consolidates the key characteristics of methylene urea (MU) fertilizers identified in the

search results.

Feature Description

Core Mechanism [1] Slow microbial conversion of MU to plant-available nitrogen (ammonium,
then nitrate). Release rate depends on MU polymer chain length.

WIN Content [1] 50% of total nitrogen is Water Insoluble Nitrogen (WIN).

Initial Availability [1] 15% of total nitrogen is immediately released through water solubility.

Key Environmental
Claim [1]

Reduces the risk of nitrogen loss to the environment compared to
conventional fertilizers.

Reported
Environmental Driver
[2]

Demand is driven by the need to address the problem of approximately
40% of nitrogen from traditional fertilizers being lost to the environment.

Primary Form [2] Granular form dominates the market (65% share).
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Experimental Protocol for Nitrogen Release Analysis

Although the search results did not provide a specific cited protocol, the described mechanism of action

suggests a standardizable experimental approach for comparing nitrogen release profiles. The flowchart

below outlines this methodology.
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Start: Prepare Soil Columns

Apply Fertilizers

Methylene Urea Conventional Urea
(Control)

Incubate under
controlled conditions

Periodic Soil & Leachate Sampling

Analytical Measurements

Soil Mineral N Content
(Ammonium, Nitrate)

Leachate Nitrate
Concentration

Soil Microbial
Population Activity

Compare Data & Conclude

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s563186?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Title: Nitrogen Release Experiment Workflow

This methodology allows for a direct comparison of the environmental impact by measuring the potential for

nitrate leaching and tracking the microbial-driven release of nitrogen from MU.

Visualizing the Environmental Impact Advantage

The core proposed environmental benefit of MU is a reduction in nitrogen loss. The following diagram

illustrates this conceptual advantage compared to conventional urea.
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Title: Conceptual Comparison of Nitrogen Fate

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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